tert-Butyl 3-amino-2-methylazetidine-1-carboxylate
Overview
Description
“tert-Butyl 3-amino-2-methylazetidine-1-carboxylate” is a chemical compound with the molecular weight of 186.25 . It is a liquid at room temperature .
Molecular Structure Analysis
The molecular structure of “tert-Butyl 3-amino-2-methylazetidine-1-carboxylate” can be represented by the formula C9H18N2O2 . This indicates that the compound contains nine carbon atoms, eighteen hydrogen atoms, two nitrogen atoms, and two oxygen atoms.Physical And Chemical Properties Analysis
“tert-Butyl 3-amino-2-methylazetidine-1-carboxylate” is a liquid at room temperature . It has a molecular weight of 186.25 . The compound should be stored in a refrigerator .Scientific Research Applications
Medicine
In the medical field, this compound is explored for its potential use in drug synthesis. It can serve as a building block for the creation of novel pharmaceuticals due to its unique structure, which may contribute to the development of drugs with improved efficacy and reduced side effects .
Material Science
“tert-Butyl 3-amino-2-methylazetidine-1-carboxylate” is utilized in material science research, particularly in the synthesis of polymers and advanced materials. Its incorporation into polymers can lead to materials with enhanced mechanical properties and chemical resistance .
Environmental Science
Researchers are investigating the use of this compound in environmental science, especially in the area of green chemistry. It could be used to develop environmentally friendly solvents and reagents that minimize the use of hazardous substances .
Biochemistry
In biochemistry, “tert-Butyl 3-amino-2-methylazetidine-1-carboxylate” may be used as a precursor for biochemical compounds. Its role in the synthesis of peptides and proteins is of particular interest due to its amino functionality, which is essential in biological systems .
Pharmacology
This compound has potential applications in pharmacology, where it might be used to study drug-receptor interactions. Its structural features could make it a candidate for the design of receptor agonists or antagonists .
Analytical Chemistry
Analytical chemists may employ “tert-Butyl 3-amino-2-methylazetidine-1-carboxylate” in the development of new analytical methods. It could be used as a standard or reagent in chromatography and spectroscopy techniques .
Organic Synthesis
It is a valuable reagent in organic synthesis, providing a versatile intermediate for the construction of complex organic molecules. Its reactivity allows for the formation of various functional groups, which is crucial in synthetic chemistry .
Agriculture
Although not directly mentioned in the search results, similar compounds are often used in the synthesis of agrochemicals. Therefore, it’s plausible that “tert-Butyl 3-amino-2-methylazetidine-1-carboxylate” could be investigated for its use in developing new pesticides or fertilizers that are safer and more effective .
Safety and Hazards
The safety information for “tert-Butyl 3-amino-2-methylazetidine-1-carboxylate” indicates that it has the following hazard statements: H302, H315, H319, H335 . This suggests that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . The precautionary statement P261 indicates that breathing dust/fume/gas/mist/vapours/spray should be avoided .
properties
IUPAC Name |
tert-butyl 3-amino-2-methylazetidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O2/c1-6-7(10)5-11(6)8(12)13-9(2,3)4/h6-7H,5,10H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KMNTYEYDNBONGP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(CN1C(=O)OC(C)(C)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 3-amino-2-methylazetidine-1-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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